![molecular formula C₁₈H₁₆BrFN₂OS B1145803 N-[(3-Bromophenyl)(2-cyano-3-fluorophenyl)methylene]-2-methyl-2-propanesulfinamide CAS No. 1227162-82-4](/img/no-structure.png)
N-[(3-Bromophenyl)(2-cyano-3-fluorophenyl)methylene]-2-methyl-2-propanesulfinamide
Description
Mechanism of Action
As an intermediate in the synthesis of AZD3839, this compound contributes to the inhibitory action of AZD3839 on human Beta-secretase 1 (BACE1) . BACE1 is an enzyme that plays a key role in the production of amyloid-beta peptides, which accumulate in the brains of individuals with Alzheimer’s disease.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(3-Bromophenyl)(2-cyano-3-fluorophenyl)methylene]-2-methyl-2-propanesulfinamide' involves the reaction of 3-bromobenzaldehyde with 2-cyano-3-fluoroaniline to form an imine intermediate, which is then reacted with 2-methyl-2-propanesulfinamide to form the final product.", "Starting Materials": [ "3-bromobenzaldehyde", "2-cyano-3-fluoroaniline", "2-methyl-2-propanesulfinamide" ], "Reaction": [ "Step 1: React 3-bromobenzaldehyde with 2-cyano-3-fluoroaniline in the presence of a suitable catalyst to form the imine intermediate.", "Step 2: Add 2-methyl-2-propanesulfinamide to the reaction mixture and stir at room temperature for a few hours.", "Step 3: Purify the crude product by column chromatography to obtain the final compound." ] } | |
CAS RN |
1227162-82-4 |
Molecular Formula |
C₁₈H₁₆BrFN₂OS |
Molecular Weight |
407.3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
